![molecular formula C10H14O4 B8606128 2-(3,4-Dimethoxyphenoxy)ethanol CAS No. 61711-86-2](/img/structure/B8606128.png)
2-(3,4-Dimethoxyphenoxy)ethanol
Overview
Description
2-(3,4-Dimethoxyphenoxy)ethanol is an organic compound . It is also known as 3,4-Dimethoxybenzeneethanol, 3,4-Dimethoxyphenethyl alcohol, or Homoveratryl alcohol . Its linear formula is (CH3O)2C6H3CH2CH2OH .
Molecular Structure Analysis
The molecular structure of this compound consists of a phenyl ring with two methoxy groups at the 3 and 4 positions, and an ethanol group attached to the phenyl ring via an ether linkage . The molecular weight is 182.22 .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It has a boiling point of 172-174 °C at 17 mmHg and a melting point of 46-49 °C . The compound is combustible .Safety and Hazards
Properties
CAS No. |
61711-86-2 |
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Molecular Formula |
C10H14O4 |
Molecular Weight |
198.22 g/mol |
IUPAC Name |
2-(3,4-dimethoxyphenoxy)ethanol |
InChI |
InChI=1S/C10H14O4/c1-12-9-4-3-8(14-6-5-11)7-10(9)13-2/h3-4,7,11H,5-6H2,1-2H3 |
InChI Key |
JFRGBSJZRDLEDI-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=C(C=C1)OCCO)OC |
Origin of Product |
United States |
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